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Compound of Interest

Compound Name: 3-Ethynylaniline hydrochloride

cat. No.: B1592262

An In-depth Technical Guide to 3-Ethynylaniline Hydrochloride

Introduction

3-Ethynylaniline hydrochloride (CAS Number: 207226-02-6) is the hydrochloride salt of 3-
Ethynylaniline (CAS Number: 54060-30-9).[1][2] It is a versatile chemical intermediate of
significant interest to researchers and professionals in organic synthesis, medicinal chemistry,
and materials science. The molecule incorporates an aromatic amine and a terminal alkyne, a
unique combination of functional groups that makes it a valuable building block for a wide
range of complex molecules.[3]

Its primary significance lies in its role as a crucial precursor in the synthesis of various
pharmaceuticals, most notably tyrosine kinase inhibitors (TKIs) used in targeted cancer
therapy, such as erlotinib.[1][3][4] The ethynyl group allows it to participate in a variety of
coupling reactions, including the Sonogashira coupling and "click chemistry" reactions like the
copper-catalyzed azide-alkyne cycloaddition (CUAAC).[1][4][5] Furthermore, its derivatives are
explored in materials science for the creation of high-performance polymers and functional
materials.[1][6] The hydrochloride salt form is often preferred over the free base (3-
ethynylaniline) due to its increased stability and ease of handling.[1]

Physicochemical Properties

The key physicochemical properties of 3-Ethynylaniline hydrochloride are summarized in the
table below.
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Property Value Citations
CAS Number 207226-02-6 [1I[2][7118]
Molecular Formula CsHsCIN [21[7181[9]
Molecular Weight 153.61 g/mol [1121171181
IUPAC Name 3-ethynylaniline;hydrochloride [2]
3-Ethynylbenzenamine
hydrochloride, 3-
Synonyms ) [2][7][10]
Aminophenylacetylene
hydrochloride
Boiling Point 275.5 °C at 760 mmHg 9]
Flash Point 120.4 °C 9]

Room temperature, under inert
Storage Condition gas (e.g., Nitrogen or Argon) at  [7][9]

2-8°C

SMILES C#CC1=CC(=CC=C1)N.CI [21[7]

Synthesis and Chemical Reactions

3-Ethynylaniline hydrochloride is typically prepared from its free base, 3-ethynylaniline. The
synthesis of the 3-ethynylaniline precursor is primarily achieved through two major routes: the
reduction of 3-ethynylnitrobenzene and the Sonogashira coupling reaction.

Formation of Hydrochloride Salt

The formation of the hydrochloride salt is a straightforward acid-base reaction. 3-Ethynylaniline
is dissolved in a suitable organic solvent, like acetone, and treated with an excess of
concentrated hydrochloric acid. This protonates the amino group, causing the salt to
precipitate, which can then be isolated via filtration.[1][9]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1592262
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB72521229.htm
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB72521229.htm
https://www.chembk.com/en/chem/3-Ethynylaniline%20HCl
https://www.benchchem.com/product/b1592262
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB72521229.htm
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://www.scbt.com/p/3-ethynylaniline-hcl-207726-02-6
https://www.chembk.com/en/chem/3-Ethynylaniline%20HCl
https://www.chembk.com/en/chem/3-Ethynylaniline%20HCl
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://www.chembk.com/en/chem/3-Ethynylaniline%20HCl
https://pubchem.ncbi.nlm.nih.gov/compound/18925023
https://www.chemscene.com/207226-02-6.html?productObj=CS-W006161
https://www.benchchem.com/product/b1592262?utm_src=pdf-body
https://www.benchchem.com/product/b1592262
https://www.chembk.com/en/chem/3-Ethynylaniline%20HCl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

3-Ethynylaniline
(Free Base)

Hydrochloric Acid
(HCl in Acetone)

Protonation of
Amino Group

Precipitation

Isolation via
Filtration

3-Ethynylaniline
Hydrochloride

Click to download full resolution via product page

Synthesis of 3-Ethynylaniline Hydrochloride from its free base.

Synthesis of 3-Ethynylaniline (Precursor)

Two common industrial routes for synthesizing the 3-ethynylaniline precursor are outlined

below.[3]
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Primary synthetic routes to the 3-Ethynylaniline precursor.

Applications in Drug Development

3-Ethynylaniline hydrochloride is a cornerstone in the synthesis of targeted pharmaceuticals,
particularly as a key intermediate for Epidermal Growth Factor Receptor (EGFR) tyrosine
kinase inhibitors.[4] Drugs like Erlotinib utilize the 3-ethynylaniline scaffold. The ethynyl group
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extends into a hydrophobic pocket of the ATP-binding site of the EGFR kinase domain,
contributing to the drug's inhibitory activity against signaling pathways that promote tumor cell
proliferation.[1][4]
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Simplified EGFR signaling pathway and its inhibition.
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Applications in Materials Science

In materials science, 3-ethynylaniline serves as a valuable monomer for synthesizing advanced
polymers. The aniline group can undergo oxidative polymerization, while the terminal alkyne
provides a site for thermal cross-linking or participation in "click” chemistry reactions to modify
polymer properties. This dual reactivity allows for the creation of materials like poly(3-
ethynylaniline) and acetylene-functional benzoxazine resins, which exhibit desirable thermal
stability and electronic properties.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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